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Compound of Interest

Compound Name: (±)-LY-426965 dihydrochloride

Cat. No.: B1675695 Get Quote

Essential Safety and Handling Guide for (±)-LY-
426965 Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of (±)-LY-
426965 dihydrochloride, ensuring the well-being of laboratory personnel and the integrity of

research. While (±)-LY-426965 dihydrochloride is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), this guide outlines best practices for

handling, storage, and disposal to foster a culture of safety and precision.

Risk Assessment and Hazard Identification
Before handling (±)-LY-426965 dihydrochloride, a thorough risk assessment is crucial.

Although not classified as hazardous, it is prudent to treat all new or unfully characterized

substances with a high degree of caution.

Key Considerations:

Physical Form: Solid powder.

Route of Exposure: Potential for inhalation of dust, skin contact, and eye contact.

Toxicological Data: The toxicological properties have not been thoroughly investigated.
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A Safety Data Sheet (SDS) from the supplier should always be consulted. The SDS for (±)-LY-
426965 dihydrochloride from Cayman Chemical indicates no specific hazards. However,

adopting a cautious approach is a cornerstone of good laboratory practice.

Personal Protective Equipment (PPE)
Even in the absence of a formal hazard classification, the use of standard laboratory PPE is

mandatory to minimize exposure and prevent contamination.

PPE Component Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from airborne

particles and accidental

splashes.

Hand Protection Nitrile gloves.
Prevents direct skin contact

with the compound.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory

Generally not required if

handled in a well-ventilated

area or a chemical fume hood.

Use a NIOSH-approved

respirator if there is a risk of

generating and inhaling dust.

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.

Handling Procedures and Operational Plan
Adherence to a strict operational plan ensures both safety and the quality of experimental

results.

Workflow for Handling (±)-LY-426965 Dihydrochloride:
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Handling Workflow for (±)-LY-426965 dihydrochloride

Preparation

Handling

Post-Handling

Review SDS and Conduct Risk Assessment

Don Appropriate PPE

Prepare a Clean and Designated Workspace

Weigh Compound in a Fume Hood or Ventilated Enclosure

Handle with Care to Minimize Dust Generation

Prepare Solutions in a Well-Ventilated Area

Decontaminate Workspace and Equipment

Properly Dispose of Waste

Remove and Dispose of PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of (±)-LY-426965 dihydrochloride.
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Experimental Protocols:

Weighing:

Perform all weighing operations within a chemical fume hood or a balance enclosure to

contain any airborne powder.

Use anti-static weigh paper or boats to prevent dispersal of the powder.

Close the container tightly immediately after use.

Solution Preparation:

Prepare solutions in a well-ventilated area, preferably within a chemical fume hood.

Add the solid to the solvent slowly to avoid splashing.

Ensure the solvent is compatible with the compound.

Storage and Disposal
Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage:

Store (±)-LY-426965 dihydrochloride in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Follow the storage temperature recommendations provided by the supplier.

Disposal Plan: While (±)-LY-426965 dihydrochloride is not classified as hazardous, it is

recommended to dispose of it as chemical waste. Do not dispose of it in the regular trash or

down the drain.
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Waste Stream Disposal Procedure

Unused Solid Compound

Collect in a labeled, sealed container and

dispose of through your institution's chemical

waste management program.

Contaminated Labware

Dispose of items such as gloves, weigh boats,

and pipette tips in a designated chemical waste

container.

Solutions of the Compound
Collect in a properly labeled, sealed waste

container for liquid chemical waste.

Empty Containers

Rinse the container three times with a suitable

solvent. The rinsate should be collected as

chemical waste. The empty, rinsed container

can then be disposed of in the regular trash.

Always consult your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is necessary.
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Incident Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. Seek

medical attention if irritation develops.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

For a small spill, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for chemical waste

disposal. Clean the spill area with a damp cloth

and decontaminate the surface. For large spills,

contact your EHS department.

By adhering to these safety protocols, researchers can handle (±)-LY-426965 dihydrochloride
with confidence, ensuring a safe and productive research environment. This proactive

approach to safety builds a foundation of trust and reliability in all laboratory operations.

To cite this document: BenchChem. [Personal protective equipment for handling (±)-LY-
426965 dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675695#personal-protective-equipment-for-
handling-ly-426965-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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